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Introduction
Mianserin Hydrochloride is a tetracyclic antidepressant (TeCA) primarily utilized in the

treatment of depressive illness, including depression associated with anxiety.[1][2][3]

Chemically, it is (±)-2-methyl-1,2,3,4,10,14b-hexahydrodibenzo[c,f]pyrazino[1,2-a]azepine

hydrochloride.[4] Unlike typical tricyclic antidepressants (TCAs), mianserin possesses a unique

pharmacological profile characterized by a lack of significant anticholinergic activity and a

distinct mechanism of action that does not primarily involve the inhibition of neurotransmitter

reuptake.[1][5][6] This guide provides an in-depth examination of its pharmacological

properties, supported by quantitative data, detailed experimental methodologies, and visual

representations of its operational pathways.

Chemical and Physical Properties
Mianserin Hydrochloride is the hydrochloride salt of mianserin.[7] It is a racemic mixture.[8][9]
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Property Value Source

IUPAC Name

5-methyl-2,5-

diazatetracyclo[13.4.0.0²,⁷.0⁸,¹³

]nonadeca-

1(19),8,10,12,15,17-

hexaene;hydrochloride

[10]

Molecular Formula C₁₈H₂₁ClN₂ [10][11]

Molecular Weight 300.83 g/mol [8]

CAS Number 21535-47-7 [4][10]

PubChem CID 68551 [10]

Pharmacodynamics
The therapeutic effects of mianserin are attributed to its complex interactions with multiple

neurotransmitter systems, primarily through receptor antagonism rather than reuptake

inhibition.[12][13]

Mechanism of Action
Mianserin's primary mechanism involves the blockade of presynaptic α2-adrenergic

autoreceptors.[14][15] These receptors normally function as an inhibitory feedback mechanism,

reducing the release of norepinephrine (NE).[13] By antagonizing these receptors, mianserin

disinhibits norepinephrine release, leading to increased noradrenergic neurotransmission in the

synaptic cleft.[13][14][15] This action is considered a novel antidepressant mechanism,

independent of direct norepinephrine reuptake blockade.[14]

Furthermore, mianserin is a potent antagonist at several serotonin (5-HT) receptor subtypes,

including 5-HT₂ₐ, 5-HT₂꜀, and 5-HT₃ receptors.[13][14] The blockade of these receptors

contributes to its antidepressant and anxiolytic properties.[13] Mianserin also exhibits strong

antagonism of histamine H₁ receptors, which accounts for its prominent sedative effects.[4][13]

[14] Notably, it has a very low affinity for muscarinic acetylcholine receptors, resulting in a near

absence of anticholinergic side effects commonly seen with TCAs.[1][4]
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Receptor Binding Profile
The affinity of Mianserin Hydrochloride for various neurotransmitter receptors has been

quantified through in vitro binding assays. The equilibrium dissociation constant (Ki) is a

measure of this affinity, where a lower value indicates stronger binding.

Receptor Ki (nM)

Histamine H₁ 1

Serotonin 5-HT₂ₐ 2.5

Serotonin 5-HT₂꜀ 3.2

Adrenergic α₂ 4.1

Serotonin 5-HT₁ₒ 21

Serotonin 5-HT₆ 40

Adrenergic α₁ 45

Serotonin 5-HT₇ 65

Serotonin 5-HT₁ₐ 110

Dopamine D₂ 320

Serotonin 5-HT₃ 490

κ-Opioid 1700

Note: Data compiled from multiple sources. The exact values may vary depending on the

experimental conditions.[4][6]

Signaling Pathway Visualization
The following diagram illustrates the primary mechanism of action of mianserin at the neuronal

synapse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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